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Compound of Interest

Compound Name: (2-Methylquinolin-4-yl)methanol

Cat. No.: B1312581

The safe and environmentally responsible disposal of (2-Methylquinolin-4-yl)methanol is a
critical aspect of laboratory safety and chemical management. This guide provides detailed,
step-by-step procedures for researchers, scientists, and drug development professionals to
ensure the proper handling and disposal of this compound, minimizing risks to both personnel
and the environment.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle (2-Methylquinolin-4-
yl)methanol with appropriate safety measures. The compound is classified as an irritant and is
harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation[1].

Personal Protective Equipment (PPE): Always wear safety goggles, a laboratory coat, and
chemical-resistant gloves when handling this compound.

» Ventilation: All handling and disposal procedures should be conducted in a well-ventilated
area, preferably within a chemical fume hood, to prevent the generation and inhalation of
vapors or mists[2].

« Ignition Sources: Keep the chemical away from heat, hot surfaces, sparks, open flames, and
other ignition sources. No smoking should be permitted in the vicinity[2].

o Emergency Equipment: Ensure that an eyewash station and a safety shower are readily
accessible in the immediate work area.
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Quantitative Hazard and Physical Data

The following table summarizes the key hazard classifications and physical properties of (2-

Methylquinolin-4-yl)methanol.

Property Value Reference
Molecular Formula C11H11NO [1]
Molecular Weight 173.21 g/mol [1]

GHS Hazard Statements

H302: Harmful if
swallowedH315: Causes skin
irritationH319: Causes serious
eye irritationH335: May cause

respiratory irritation

[1]

UN Number

2946

[2]

Step-by-Step Disposal Protocol

Disposal of (2-Methylquinolin-4-yl)methanol and any contaminated materials must be

handled as hazardous waste, in strict accordance with local, state, and federal regulations.

Never dispose of this chemical down the drain or in the regular trash[2].

Step 1: Waste Identification and Segregation

e Pure Compound: Any unused or unwanted (2-Methylquinolin-4-yl)methanol must be

treated as hazardous chemical waste.

o Contaminated Materials: All materials that have come into contact with the compound,

including personal protective equipment (gloves, etc.), weighing boats, contaminated

glassware, and spill cleanup materials, must also be disposed of as hazardous waste.

o Segregation: Keep this waste stream separate from other incompatible chemical wastes to

prevent dangerous reactions.

Step 2: Waste Container Selection and Labeling
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o Container: Use a designated, leak-proof, and chemically compatible container with a secure,
tight-fitting lid.

e Labeling: Immediately label the waste container with a "Hazardous Waste" tag. The label
must include:

[e]

The full chemical name: "(2-Methylquinolin-4-yl)methanol” (avoiding abbreviations or
formulas).

[e]

The approximate concentration and quantity of the waste.

The date the waste was first added to the container.

o

[¢]

The name and contact information of the responsible researcher or laboratory supervisor.

[¢]

The location (building and room number) where the waste was generated.

Step 3: Waste Accumulation and Storage

o Storage Location: Store the sealed hazardous waste container in a designated, well-
ventilated, and secure area, away from general laboratory traffic. The storage area should be
cool and shaded|[2].

 Inert Atmosphere: For the pure compound, storage under an inert gas is recommended|[2].

o Container Integrity: Regularly inspect the waste container for any signs of leaks, cracks, or
degradation.

Step 4: Final Disposal

e Licensed Waste Disposal Service: The disposal of (2-Methylquinolin-4-yl)methanol must
be entrusted to a licensed and certified hazardous waste disposal company[2].

e Institutional Procedures: Contact your institution's Environmental Health and Safety (EHS)
department to arrange for the pickup and disposal of the hazardous waste. Follow all
institutional protocols for waste manifest and pickup requests.
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o Transportation: Do not attempt to transport the hazardous waste off-site yourself. The UN
number 2946 should be provided to the disposal service for proper transport
documentation[2].

Experimental Workflow for Disposal

The following diagram illustrates the logical workflow for the proper disposal of (2-
Methylquinolin-4-yl)methanol, from the point of generation to final disposal.
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Caption: Logical workflow for the safe disposal of (2-Methylquinolin-4-yl)methanol.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1312581?utm_src=pdf-body-img
https://www.benchchem.com/product/b1312581?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1312581?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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